potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide

• IUPAC Name: potassium;3-benzyl-7-(3-methylbutyl)purin-1-ide-2,6-dione
• InChI: InChI=1S/C17H20N4O2.K/c1-12(2)8-9-20-11-18-15-14(20)16(22)19-17(23)21(15)10-13-6-4-3-5-7-13;/h3-7,11-12H,8-10H2,1-2H3,(H,19,22,23);/q;+1/p-1
• InChI Key: MCHBDHFBHQCKGD-UHFFFAOYSA-M
• Canonical SMILES: CC(C)CCN1C=NC2=C1C(=O)[N-]C(=O)N2CC3=CC=CC=C3.[K+]
• Molecular Formula: C17H19KN4O2
• Molecular Weight: 350.46 g/mol

Description

Potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide is a compound that is used in a variety of laboratory experiments and has been studied for its potential applications in scientific research. This compound is an analogue of adenosine and has been studied for its effects on biochemical and physiological processes. In

Scientific Research Applications

Potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide has been studied for its potential applications in scientific research. This compound has been used as a tool to study the effects of adenosine on biochemical and physiological processes. In addition, this compound has been used to study the effects of purinergic receptor activation and inhibition on various processes.

Mechanism of Action

The mechanism of action of potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide is not yet fully understood. However, it is believed that this compound acts as an agonist of purinergic receptors, including the A2A, A2B, and A3 receptors. It is thought that this compound binds to these receptors and stimulates the release of various neurotransmitters, such as glutamate, dopamine, and serotonin.
Biochemical and Physiological Effects
The biochemical and physiological effects of potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide have been studied in a variety of laboratory experiments. It has been shown to have a variety of effects on biochemical and physiological processes, including the modulation of neurotransmitter release, the regulation of inflammatory processes, and the modulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

Potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide has several advantages for use in laboratory experiments. This compound is relatively stable, easy to synthesize, and has a high solubility in aqueous media. However, this compound does have some limitations. For example, it has a low affinity for purinergic receptors and can be toxic in high concentrations.

Future Directions

Potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide has a variety of potential future directions. For example, it could be used to study the effects of purinergic receptor activation and inhibition on various processes. In addition, further research could be done to investigate the potential therapeutic applications of this compound, such as its potential use as an anti-inflammatory or anti-cancer agent. Finally, further research could be done to investigate the biochemical and physiological effects of this compound on various cells and tissues.

Synthesis Methods

Potassium 3-benzyl-7-(3-methylbutyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide can be synthesized using a variety of methods. The most common method involves the reaction of benzyl bromide and 3-methylbutyl bromide with 2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ide. This reaction is typically carried out in an aqueous medium at a temperature of approximately 100°C. The reaction is then quenched with aqueous potassium hydroxide to yield the desired product.